Cas no 2229513-34-0 (1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine)

• Product Name: 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine
• CAS No: 2229513-34-0
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 6092773
• PubChem ID: 165659464
• Update Time: 2025-06-14

1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine
• 2229513-34-0
• EN300-1991613

• Inchi： 1S/C8H14ClN3/c1-8(2,10)4-6-7(9)11-5-12(6)3/h5H,4,10H2,1-3H3
• InChI Key： MNIFMDWFDDMFBA-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(C)(C)N)N(C)C=N1

Computed Properties

• Exact Mass: 187.0876252g/mol
• Monoisotopic Mass: 187.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine

Research Briefing on 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine (CAS: 2229513-34-0)

1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine (CAS: 2229513-34-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole core and tertiary amine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine involves a multi-step process that includes the functionalization of the imidazole ring and subsequent introduction of the amine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also investigated its stability and solubility profiles, which are critical for its potential formulation as a therapeutic agent.

Pharmacological evaluations of 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine have revealed its affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to modulate receptor activity with high selectivity, minimizing off-target effects and reducing the likelihood of adverse reactions.

Recent preclinical studies have further elucidated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine exhibits favorable bioavailability and brain penetration, which are essential for CNS-targeted therapies. Additionally, toxicity assessments have shown a promising safety profile, with no significant adverse effects observed at therapeutic doses.

Ongoing research is focused on optimizing the compound's structure-activity relationship (SAR) to enhance its efficacy and reduce potential side effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into clinical applications.

In conclusion, 1-(4-chloro-1-methyl-1H-imidazol-5-yl)-2-methylpropan-2-amine (CAS: 2229513-34-0) represents a promising candidate for the development of novel CNS therapeutics. Its unique chemical structure, combined with its favorable pharmacological and pharmacokinetic profiles, positions it as a valuable tool for advancing our understanding of neurological disorders and developing targeted treatments. Future research will likely focus on clinical trials to validate its therapeutic potential and explore its applications in other disease areas.